Cas no 4223-57-8 ( )

• Product Name: &nbsp
• CAS No: 4223-57-8
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 927933
• PubChem ID: 351834
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 17-beta-Hydroxyandrosta-4,6-dien-3-one
• NCIOpen2_004771
• DTXSID20326072
• Androsta-4,6-dien-3-one, 17-hydroxy-, (17.beta.)-
• HMS3094E07
• SMR001559884
• 4223-57-8
• NSC-523834
• CHEMBL1719866
• AKOS024341844
• MLS002693945
• NSC523834
•  

• Inchi： 1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,11,14-17,21H,5-10H2,1-2H3
• InChI Key： UMDCOKNNLDEKJB-UHFFFAOYSA-N
• SMILES： OC1CCC2C3C=CC4=CC(CCC4(C)C3CCC21C)=O

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 450.4°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.577
• PSA: 37.3